Cas no 647034-79-5 (L-Valine, L-isoleucylglycyl-L-leucyl-L-methionyl-L-valylglycylglycyl-L-valyl-)

• Product Name: L-Valine, L-isoleucylglycyl-L-leucyl-L-methionyl-L-valylglycylglycyl-L-valyl-
• CAS No: 647034-79-5
• MF: C₃₈H₆₉N₉O₁₀S
• MW: 844.073768377304
• CID: 417731
• PubChem ID: 71378956
• Update Time: 2025-04-19

L-Valine, L-isoleucylglycyl-L-leucyl-L-methionyl-L-valylglycylglycyl-L-valyl- Chemical and Physical Properties

Names and Identifiers

• L-Valine, L-isoleucylglycyl-L-leucyl-L-methionyl-L-valylglycylglycyl-L-valyl-
• DTXSID20801551
• L-Isoleucylglycyl-L-leucyl-L-methionyl-L-valylglycylglycyl-L-valyl-L-valine
• 647034-79-5

• Inchi： 1S/C38H69N9O10S/c1-12-23(10)29(39)35(53)41-18-27(49)43-25(15-19(2)3)34(52)44-24(13-14-58-11)33(51)46-30(20(4)5)36(54)42-16-26(48)40-17-28(50)45-31(21(6)7)37(55)47-32(22(8)9)38(56)57/h19-25,29-32H,12-18,39H2,1-11H3,(H,40,48)(H,41,53)(H,42,54)(H,43,49)(H,44,52)(H,45,50)(H,46,51)(H,47,55)(H,56,57)/t23-,24-,25-,29-,30-,31-,32-/m0/s1
• InChI Key： QCELQNGSJOYLHK-JZAWWUGUSA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(NCC(NCC(N[C@H](C(N[C@H](C(=O)O)C(C)C)=O)C(C)C)=O)=O)=O)C(C)C)=O)NC([C@H](CC(C)C)NC(CNC([C@H]([C@@H](C)CC)N)=O)=O)=O

Computed Properties

• Exact Mass: 843.48927
• Monoisotopic Mass: 843.48881061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 58
• Rotatable Bond Count: 27
• Complexity: 1410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 321Ų

Experimental Properties

• PSA: 296.12